Cas no 1021264-82-3 (N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide)

• Product Name: N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide
• CAS No: 1021264-82-3
• MF: C₁₉H₁₆F₂N₂O₄
• MW: 374.338151931763
• CID: 6387419
• PubChem ID: 27444973
• Update Time: 2025-06-08

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide
• N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-(3-methoxyphenoxy)acetamide
• Acetamide, N-[[5-(2,4-difluorophenyl)-3-isoxazolyl]methyl]-2-(3-methoxyphenoxy)-
• F2493-1355
• 1021264-82-3
• N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)-2-(3-methoxyphenoxy)acetamide
• AKOS024651940

• Inchi： 1S/C19H16F2N2O4/c1-25-14-3-2-4-15(9-14)26-11-19(24)22-10-13-8-18(27-23-13)16-6-5-12(20)7-17(16)21/h2-9H,10-11H2,1H3,(H,22,24)
• InChI Key： WPDCELLDZBZVED-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(F)C=C2F)ON=1)(=O)COC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 374.10781332g/mol
• Monoisotopic Mass: 374.10781332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 599.5±50.0 °C(Predicted)
• pka: 12.79±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide (CAS No. 1021264-82-3): A Comprehensive Overview

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide (CAS No. 1021264-82-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxazoles and is characterized by its unique structural features, which include a 2,4-difluorophenyl group and a 3-methoxyphenoxy moiety. These functional groups contribute to its pharmacological properties and make it a promising candidate for various drug development initiatives.

The synthesis of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide involves several well-established chemical reactions. The key steps typically include the formation of the oxazole ring through a condensation reaction between an amine and a carbonyl compound, followed by the introduction of the difluorophenyl and methoxyphenoxy substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide has been extensively studied for its potential as an inhibitor of specific enzymes and receptors. One of the most notable areas of research is its activity as an inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4). DPP-4 is a serine protease that plays a crucial role in the regulation of incretin hormones, which are involved in glucose homeostasis. By inhibiting DPP-4, this compound can potentially enhance the levels of active incretins, leading to improved glycemic control in patients with type 2 diabetes mellitus (T2DM).

Several preclinical studies have demonstrated the efficacy of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide in reducing blood glucose levels in animal models of T2DM. These studies have shown that the compound not only lowers glucose levels but also improves insulin sensitivity and reduces inflammation. The mechanism of action appears to be multifaceted, involving both direct inhibition of DPP-4 and indirect effects on other metabolic pathways.

Beyond its potential as a DPP-4 inhibitor, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This makes it a promising candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The safety profile of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide has been evaluated in various preclinical models. Toxicity studies have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In addition to its therapeutic potential, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide has also been explored for its use as a research tool. Its unique chemical structure makes it an excellent probe for studying the interactions between oxazole derivatives and various biological targets. Researchers have used this compound to gain insights into the structure-function relationships of oxazole-based inhibitors and to identify new leads for drug discovery.

The current landscape of drug development is highly competitive, with numerous compounds vying for approval in various therapeutic areas. Despite this competition, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide stands out due to its novel structure and promising biological activity. Ongoing clinical trials are expected to provide more definitive data on its efficacy and safety profile.

In conclusion, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methoxyphenoxy)acetamide (CAS No. 1021264-82-3) is a versatile compound with significant potential in both medicinal chemistry and drug development. Its unique structural features and multifaceted biological activities make it an attractive candidate for further investigation. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the treatment of various diseases.